Cas no 1539884-65-5 (5-(Piperidin-4-yl)-3-(2,4,6-trifluorophenyl)-1,2,4-oxadiazole)

• Product Name: 5-(Piperidin-4-yl)-3-(2,4,6-trifluorophenyl)-1,2,4-oxadiazole
• CAS No: 1539884-65-5
• MF: C₁₃H₁₂F₃N₃O
• MW: 283.249093055725
• CID: 5712862
• PubChem ID: 83403738
• Update Time: 2025-10-21

5-(Piperidin-4-yl)-3-(2,4,6-trifluorophenyl)-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 5-(Piperidin-4-yl)-3-(2,4,6-trifluorophenyl)-1,2,4-oxadiazole
• 1539884-65-5
• Piperidine, 4-[3-(2,4,6-trifluorophenyl)-1,2,4-oxadiazol-5-yl]-

• Inchi： 1S/C13H12F3N3O/c14-8-5-9(15)11(10(16)6-8)12-18-13(20-19-12)7-1-3-17-4-2-7/h5-7,17H,1-4H2
• InChI Key： ZVPWYWHERKGUHR-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1C1=NOC(C2CCNCC2)=N1)F)F

Computed Properties

• Exact Mass: 283.09324650g/mol
• Monoisotopic Mass: 283.09324650g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 51Ų

Experimental Properties

• Density: 1.324±0.06 g/cm3(Predicted)
• Boiling Point: 372.4±52.0 °C(Predicted)
• pka: 9.52±0.10(Predicted)

Additional information on 5-(Piperidin-4-yl)-3-(2,4,6-trifluorophenyl)-1,2,4-oxadiazole

Introduction to 5-(Piperidin-4-yl)-3-(2,4,6-trifluorophenyl)-1,2,4-oxadiazole (CAS No. 1539884-65-5)

5-(Piperidin-4-yl)-3-(2,4,6-trifluorophenyl)-1,2,4-oxadiazole (CAS No. 1539884-65-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of oxadiazoles, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and anti-cancer properties. The integration of a piperidine ring and a trifluorophenyl group in its structure adds to its complexity and enhances its pharmacological profile.

The chemical structure of 5-(Piperidin-4-yl)-3-(2,4,6-trifluorophenyl)-1,2,4-oxadiazole is characterized by a 1,2,4-oxadiazole core linked to a piperidine ring at the 5-position and a 2,4,6-trifluorophenyl group at the 3-position. The presence of these functional groups imparts specific physicochemical properties that are crucial for its biological activity. The piperidine ring provides flexibility and hydrophobicity, while the trifluorophenyl group enhances lipophilicity and metabolic stability.

Recent studies have explored the potential of 5-(Piperidin-4-yl)-3-(2,4,6-trifluorophenyl)-1,2,4-oxadiazole in various therapeutic areas. One notable application is in the treatment of inflammatory diseases. Research has shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 5-(Piperidin-4-yl)-3-(2,4,6-trifluorophenyl)-1,2,4-oxadiazole has also been investigated for its potential as an analgesic agent. Preclinical studies have demonstrated that it effectively reduces pain responses in animal models of neuropathic pain. The mechanism of action is believed to involve modulation of nociceptive pathways and inhibition of pain signaling molecules.

The compound's anti-cancer properties have also been a focus of recent research. Studies have shown that 5-(Piperidin-4-yl)-3-(2,4,6-trifluorophenyl)-1,2,4-oxadiazole can induce apoptosis in cancer cells by disrupting cell cycle progression and inhibiting angiogenesis. These findings suggest that it could be developed as a novel anticancer agent with potential applications in treating various types of cancer.

The pharmacokinetic profile of 5-(Piperidin-4-yl)-3-(2,4,6-trifluorophenyl)-1,2,4-oxadiazole has been extensively studied to optimize its therapeutic potential. It has been found to have good oral bioavailability and a favorable half-life in vivo. These properties make it suitable for oral administration and long-term treatment regimens. Additionally, the compound has shown low toxicity in preclinical studies, which is an important consideration for drug development.

To further understand the mechanisms underlying the biological activities of 5-(Piperidin-4-yl)-3-(2,4,6-trifluorophenyl)-1,2,4-oxadiazole, researchers have conducted molecular docking studies and in vitro assays. These studies have revealed that the compound interacts with specific protein targets involved in inflammation and cancer pathways. For example, it has been shown to bind to key enzymes such as COX-2 and VEGF receptors with high affinity.

Clinical trials are currently underway to evaluate the safety and efficacy of 5-(Piperidin-4-yl)-3-(2,4,6-trifluorophenyl)-1,2,4-oxadiazole in human subjects. Early results from phase I trials have been promising, with no serious adverse events reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later stages of clinical development.

In conclusion, 5-(Piperidin-4-yl)-3-(2,4,6-trifluorophenyl)-1,2,4-oxadiazole (CAS No. 1539884-65-5) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacokinetic properties make it an attractive candidate for further research and development in the fields of inflammation management and cancer therapy.